Cas no 1804845-49-5 (4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine)

• Product Name: 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine
• CAS No: 1804845-49-5
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4860552
• Update Time: 2025-10-28

4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H5BrF2N2O/c1-14-8-4(2-12)6(9)5(3-13-8)7(10)11/h3,7H,1H3
• InChI Key： NXFXQXGFYIFECL-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine

Chemical Profile of 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine (CAS No. 1804845-49-5)

4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine, identified by its CAS number 1804845-49-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including the presence of a bromo substituent, a cyano group, a difluoromethyl moiety, and a methoxy group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity evaluation.

The significance of 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine lies in its versatility as a building block for the synthesis of more complex pharmacophores. The bromo substituent, for instance, provides a reactive site for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of biaryl structures that are prevalent in many bioactive molecules. Similarly, the cyano group can participate in nucleophilic addition reactions, while the methoxy group introduces polarity and hydrogen bonding capabilities into the molecule. These features make it a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those with halogenated and fluorinated substituents. These elements are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. For instance, the incorporation of difluoromethyl groups has been shown to increase lipophilicity and binding residence time, which are critical factors in drug design. The compound 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine exemplifies this trend by combining multiple pharmacologically relevant moieties into a single scaffold.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-mediated pathways. Pyridine-based inhibitors have been successfully utilized in treating various diseases, including cancer, inflammation, and infectious disorders. The structural motifs present in 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine suggest that it may serve as a precursor for designing inhibitors against kinases, proteases, and other therapeutic targets. Recent studies have highlighted the importance of pyridine derivatives in modulating signaling pathways associated with disease progression, making this compound a promising candidate for further investigation.

The synthesis of 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine involves multi-step organic transformations that showcase modern synthetic methodologies. The introduction of the cyano group can be achieved through cyanation reactions using copper or palladium catalysts, while the methoxy group is typically installed via nucleophilic substitution or metal-mediated coupling reactions. The difluoromethyl moiety can be incorporated using organometallic reagents or fluorinating agents under controlled conditions. These synthetic strategies highlight the compound's utility as a versatile intermediate in medicinal chemistry.

From a computational chemistry perspective, 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. For example, computational analysis has suggested that the electron-withdrawing nature of the cyano group and difluoromethyl substituents enhances interactions with negatively charged residues in protein active sites. Such findings are crucial for rational drug design and optimizing lead compounds.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine due to their broad spectrum of biological activities. Researchers have reported preliminary data on its derivatives exhibiting anti-inflammatory, antiviral, and anticancer properties. These early findings underscore the need for further exploration into its pharmacological profile. In particular, derivatives with optimized substitution patterns may exhibit enhanced efficacy and reduced side effects compared to existing therapies.

The role of CAS No. 1804845-49-5 as an identifier ensures consistency and accuracy in scientific literature and patent filings. This standardized nomenclature system facilitates global collaboration among researchers by providing a unique reference point for chemical entities. As such, compounds like 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine continue to be integral components in academic research and industrial drug discovery initiatives.

In conclusion, 4-Bromo-3-cyano-5-(difluoromethyl)-2-methoxypyridine (CAS No. 1804845-49-5) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its potential applications in drug development are vast, ranging from enzyme inhibition to disease treatment strategies. As research progresses，this compound is expected to contribute valuable insights into therapeutic innovation，underscoring its importance as a key intermediate in modern medicinal chemistry.